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Compound of Interest

Compound Name: Selenoethionine

CAS No.: 6810-64-6

Cat. No.: B7796490

Get Quote

Disclaimer: The following guidelines are for L-Selenomethionine, a common and well-

documented seleno-amino acid. "Selenoethionine" is a less common term, and information

typically defaults to L-Selenomethionine. Always consult your institution's specific safety

protocols and the Safety Data Sheet (SDS) for the exact compound you are using.

This document provides essential safety and logistical information for the proper handling and

disposal of L-Selenomethionine, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
L-Selenomethionine is classified as a hazardous substance and must be handled with care. It

is toxic if swallowed or inhaled and can cause organ damage through prolonged or repeated

exposure.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles or safety glasses that conform to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3]
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Skin Protection: Wear appropriate protective gloves and a chemical-resistant apron or other

protective clothing to prevent skin exposure.[3][4]

Respiratory Protection: Use a NIOSH-approved respirator or ensure work is conducted in a

well-ventilated area, such as a fume hood, to keep airborne concentrations low.[3][5]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in dust or fumes.[1][6]

Wash hands thoroughly after handling.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials like oxidizing agents.[3]

Keep the container locked up and stored in a secure area.[1]

Quantitative Hazard and Exposure Data
For easy reference, the following tables summarize the key hazard classifications for L-

Selenomethionine and the occupational exposure limits for selenium compounds.

Table 1: GHS Hazard Classifications for L-Selenomethionine

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2]

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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Table 2: Occupational Exposure Limits for Selenium Compounds

Organization Limit Notes

OSHA (PEL) 0.2 mg/m³
Time-Weighted Average (TWA)

as Se.[7]

ACGIH (TLV) 0.2 mg/m³
Time-Weighted Average (TWA)

as Se.[7]

NIOSH (REL) 0.2 mg/m³
Time-Weighted Average (TWA)

as Se.

Step-by-Step Disposal Protocol
The disposal of L-Selenomethionine and its contaminated materials must be managed as

hazardous waste. Adherence to federal, state, and local regulations is mandatory.[1]

Step 1: Waste Identification and Segregation

Identify all materials contaminated with L-Selenomethionine, including unused product, spill

cleanup materials, and contaminated labware (e.g., pipette tips, gloves, empty containers).

Segregate this waste from non-hazardous laboratory trash.

Step 2: Waste Collection and Labeling

Collect all L-Selenomethionine waste in a designated, leak-proof, and sealable container.[5]

Ensure the container is compatible with the chemical. A lined metal or plastic pail is often

suitable.[5]

Clearly label the container as "Hazardous Waste" and include the chemical name "L-

Selenomethionine," the concentration, and the date of accumulation.

Step 3: Storage of Waste

Store the sealed hazardous waste container in a secure, well-ventilated area, away from

incompatible materials.[3]
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Follow your institution's guidelines for the temporary storage of hazardous waste.

Step 4: Arrange for Professional Disposal

Crucially, do not dispose of L-Selenomethionine down the drain or in regular trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide them with the SDS and any other relevant information about the waste.

Step 5: Decontamination

Thoroughly decontaminate any surfaces or non-disposable equipment that came into contact

with L-Selenomethionine.

Dispose of any cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.[8]

Experimental Protocol: Spill Cleanup Procedures
In the event of a spill, follow these procedures to ensure safety and proper containment.

For Minor Spills:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is in a poorly ventilated

area, evacuate personnel.

Wear Appropriate PPE: At a minimum, wear a lab coat, gloves, and safety glasses. For

larger spills or dusty material, a respirator may be necessary.[5]

Contain the Spill: Prevent the spill from spreading.

Clean the Spill:

For solid spills, carefully sweep or vacuum the material.[5] Use a vacuum cleaner fitted

with a HEPA filter.[5]

To minimize dust generation, you can dampen the material with water before sweeping.[5]
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For liquid spills, use an inert absorbent material.

Collect Waste: Place all cleanup materials into a suitable container for hazardous waste

disposal.[5]

Decontaminate: Clean the spill area with soap and water, and dispose of cleaning materials

as hazardous waste.[8]

Wash Hands: Wash hands thoroughly after the cleanup is complete.

For Major Spills:

Evacuate Immediately: Clear the area of all personnel and move upwind.[5]

Alert Authorities: Immediately notify your institution's EHS department and emergency

responders.[5] Provide them with the location and nature of the hazard.

Restrict Access: Prevent entry to the spill area.

Follow Professional Guidance: Allow only trained personnel with the appropriate PPE and

equipment to handle the cleanup.

Visualization of Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of L-Selenomethionine.
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Start: Selenoethionine Waste Generated

1. Identify and Segregate Waste
(Unused product, contaminated labware, spill cleanup)

Accidental Spill?

2. Collect in Labeled, Sealed Container
- 'Hazardous Waste'

- 'L-Selenomethionine'

3. Store Waste Securely
(Cool, dry, ventilated area)

No Follow Spill Cleanup Protocol

Yes

4. Contact EHS or Licensed Contractor DO NOT Dispose Down Drain or in Regular Trash

End: Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of L-Selenomethionine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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